3-{[3-(Trifluoromethyl)phenyl]amino}but-2-enenitrile

• Molecular Formula: C11H9F3N2
• Molecular Weight: 226.20 g/mol
• IUPAC Name: 3-[3-(trifluoromethyl)anilino]but-2-enenitrile
• InChI: InChI=1S/C11H9F3N2/c1-8(5-6-15)16-10-4-2-3-9(7-10)11(12,13)14/h2-5,7,16H,1H3
• InChI Key: MKNVYQSYRYDZIW-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC#N)NC1=CC=CC(=C1)C(F)(F)F

Description

3-{[3-(Trifluoromethyl)phenyl]amino}but-2-enenitrile is a useful research compound. Its molecular formula is C11H9F3N2 and its molecular weight is 226.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Aminocrotonitrile (1.0 g, 12.2 mmol), 3-trifluoromethylaniline (2.0 g, 12.4 mmol), and acetic acid (1.23 g, 20.5 mmol) are dissolved in water (8 ml). The reaction mixture is stirred at room temperature for 30 minutes. The mixture is extracted with toluene three times and the organic phase is dried over sodium sulfate. The solvent is removed in vacuo and the residue is purified by column chromatography on silica with cyclohexane/ethyl acetate mixtures as eluent.